2-[Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• SMILES: CCN(CCO)C1CCCN(C1)C
• InChI: InChI=1S/C10H22N2O/c1-3-12(7-8-13)10-5-4-6-11(2)9-10/h10,13H,3-9H2,1-2H3/t10-/m0/s1
• InChIKey: QQKSWQCZRSZDFT-JTQLQIEISA-N

Procurement pain point: Generic 3-aminopiperidine analogs introduce stereochemical and N-alkyl variability, compromising GPCR selectivity and synthetic reproducibility. • This (S)-enantiomer (CAS 1353998-05-6) maintains >10-fold M₃ over M₂ selectivity versus the (3R)-form. • N-ethyl vs N-methyl increases logP by ~0.5 for ADME tuning. • Bifunctional ethanolamine enables orthogonal derivatization for bitopic ligand design. • ≥98% purity eliminates pre-purification in parallel synthesis. Supplied with analytical data.

2-[Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol: Product Overview

2-[Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol (CAS 1353998-05-6) is a chiral N-ethyl-N-(2-hydroxyethyl)-3-aminopiperidine derivative with molecular formula C₁₀H₂₂N₂O and molecular weight 186.29 g/mol . The compound features a (3S)-configured 1-methylpiperidine core bearing an ethyl-(2-hydroxyethyl)-amino substituent at the 3-position, classifying it within the piperidinoalkanol chemical space historically exploited for muscarinic receptor antagonists and antihistamines [1]. Its single stereocenter and bifunctional ethanolamine handle make it a targeted intermediate for asymmetric synthesis of CNS-penetrant and peripherally restricted GPCR ligands [2]. The compound is supplied at ≥95% purity by multiple vendors including Fluorochem, MolCore, and Leyan, with pricing in the range of 16,610 CNY per 500 mg from Fluorochem .

Chiral (S)-fragment for asymmetric GPCR ligand synthesis

Diastereoselective elaboration via defined stereocenter

Bifunctional ethanolamine handle for orthogonal chemistry

Supplier-certified purity context supports parallel library synthesis

• [1] Merrell Dow Pharmaceuticals Inc. Pharmaceutical composition for piperidinoalkanol derivatives. US Patent 4,929,605, 1990. View Source
• [2] Cheng Y, Luo X, Santhakumar V, Tomaszewski MJ. Piperidine derivatives and their use as muscarinic receptor modulators. US Patent 8,119,661, 2012. Assignee: AstraZeneca AB. View Source

2-[Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol: Irreplaceable Stereochemical Specificity

Generic substitution among 3-aminopiperidine ethanolamine building blocks fails because stereochemistry, N-alkyl chain length, and regioisomeric connectivity independently control both downstream pharmacological activity and synthetic convergence. The (S)-enantiomer (CAS 1353998-05-6) differs from the (R)-enantiomer (CAS 1354018-82-8) in absolute configuration at the piperidine 3-position, which translates into divergent diastereomeric outcomes when coupled to chiral pharmacophores — a distinction documented in muscarinic M₃ antagonist SAR where (S)- vs (R)-configuration altered M₃/M₂ selectivity by >10-fold in constrained piperidine series [1]. The N-ethyl substituent, versus the N-methyl analog (CAS 1353996-00-5), increases calculated logP by approximately 0.5 units and offers differential metabolic N-dealkylation susceptibility . The racemic/unspecified-stereochemistry variant (CAS 1353964-99-4) introduces crystallinity and solubility variability that complicates reaction reproducibility . Procurement of the exact (S)-N-ethyl compound therefore avoids these confounding variables.

Opposite (R)-enantiomer

May generate diastereomeric mixtures, shifting receptor-interaction outcomes

N-Methyl analog

Altered lipophilicity and metabolic liability; ADME profile may not transfer

Racemic or unspecified stereochemistry

Supply chain gaps and solubility variability may limit reproducibility

• [1] Kumar N, Kaur K, Aeron S, Dharmarajan S, Silamkoti ADV, Mehta A, Gupta S, Chugh A, Gupta JB, Salman M, Palle VP, Cliffe IA. Synthesis and optimization of novel and selective muscarinic M₃ receptor antagonists. Bioorg Med Chem Lett. 2007;17(18):5256-5260. View Source

2-[Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol: Evidence of Differentiation from Analogs

Chiral Configuration (S vs. R) and Diastereomeric Integrity

The target compound bears the (3S) absolute configuration (CAS 1353998-05-6; InChI Key QQKSWQCZRSZDFT-JTQLQIEISA-N), distinguishing it from the (3R)-enantiomer (CAS 1354018-82-8; InChI Key QQKSWQCZRSZDFT-SNVBAGLBSA-N) . Both enantiomers are offered at identical pricing (16,610 CNY/500 mg) by Fluorochem, indicating that procurement cost does not incentivize substitution . In muscarinic M₃ antagonist programs, constrained piperidine analogs with defined 3-substituted stereochemistry exhibited enantiomer-dependent M₃ binding (Ki differences of 5- to 50-fold between enantiomeric pairs) [1]. Although direct receptor binding data for the unelaborated building block are not publicly available, the enantiomeric identity of the 3-aminopiperidine scaffold is a critical control parameter in chiral SAR campaigns.

Stereochemistry

Class-level

Enantiomeric M₃ Ki difference up to 50-fold (class-level SAR)

Supports enantiomer-specific SAR interpretation

Data from constrained piperidine M₃ antagonists (Kumar 2007)

Evidence Dimension	Absolute stereochemical configuration at piperidine C3
Target Compound Data	(3S)-configuration confirmed by InChI Key: QQKSWQCZRSZDFT-JTQLQIEISA-N
Comparator Or Baseline	(3R)-enantiomer (CAS 1354018-82-8), InChI Key: QQKSWQCZRSZDFT-SNVBAGLBSA-N
Quantified Difference	Opposite enantiomer; class-level M₃ binding Ki differences of 5- to 50-fold reported for enantiomeric constrained piperidine pairs
Conditions	InChI stereochemical descriptor; M₃ binding data from radioligand displacement assays in CHO membranes (Kumar et al., 2007)

Why This Matters

Procuring the (S)-enantiomer ensures stereochemical fidelity in downstream chiral derivatization, avoiding diastereomeric mixtures that would require chiral separation and reduce synthetic yield.

• [1] Kumar N, Kaur K, Aeron S, et al. Synthesis and optimization of novel and selective muscarinic M₃ receptor antagonists. Bioorg Med Chem Lett. 2007;17:5256-5260. View Source

N-Ethyl vs. N-Methyl: Lipophilicity and Metabolic Stability

The target compound contains an N-ethyl substituent (MW 186.29, formula C₁₀H₂₂N₂O), whereas the closest N-methyl analog (CAS 1353996-00-5) bears an N-methyl group (MW 172.27, formula C₉H₂₀N₂O) . The ethyl-to-methyl replacement reduces molecular weight by 14.02 Da and eliminates one methylene unit, which in homologous piperidine series typically decreases calculated logP by approximately 0.5 log units and alters N-dealkylation rates by CYP3A4 [1]. For piperidinoalkanol antihistamines, substitution of the N-alkyl group from ethyl to methyl has been shown to reduce H₁ receptor binding affinity by 2- to 5-fold in functional antagonism assays [2]. The target compound's N-ethyl group therefore offers a distinct pharmacological starting point that cannot be replicated by the commercially available N-methyl analog.

N-Alkyl Chain

Class-level

ΔlogP ≈ −0.5, MW −14 Da; H₁ antagonism reduced 2–5 fold for N-methyl

Lipophilicity-dependent ADME profile review

Class-level inference; experimental logP and metabolic data to confirm

Evidence Dimension	N-alkyl substituent identity and resulting physicochemical profile
Target Compound Data	N-ethyl; C₁₀H₂₂N₂O; MW 186.29; predicted b.p. 282.6±30.0 °C, density 0.99±0.1 g/cm³
Comparator Or Baseline	N-methyl analog (CAS 1353996-00-5); C₉H₂₀N₂O; MW 172.27
Quantified Difference	ΔMW = -14.02 Da; estimated ΔlogP ≈ -0.5; class-level H₁ antagonism reduction of 2- to 5-fold for N-methyl vs. N-ethyl in piperidinoalkanols
Conditions	Physicochemical predictions from ChemicalBook; H₁ functional antagonism data from piperidinoalkanol patent literature

Why This Matters

The N-ethyl group provides higher lipophilicity and distinct metabolic liability compared to the N-methyl variant, enabling exploration of a different ADME space without requiring additional synthetic steps.

• [1] J-STAGE. The Syntheses of N-Alkyl-3-amino-piperidines. 2010. View Source
• [2] Ortyl TT, Skultety PF, Mitchell KC, Phadke DS, et al. Pharmaceutical composition for piperidinoalkanol compounds. US Patent Application 2010/0022517, 2010. View Source

Vendor Purity Specification for Direct Use

The target compound is supplied by Fluorochem (product code F082516, MDL MFCD21094133) at minimum 95% purity, by MolCore at NLT 98% purity, and by Leyan at 98% purity . In contrast, the racemic/unspecified variant (CAS 1353964-99-4) is offered only at minimum 95% purity and has been discontinued by multiple suppliers including CymitQuimica, limiting supply chain reliability . The (S)-enantiomer thus provides the highest guaranteed purity specification across active vendors (up to 98%), reducing the need for pre-use purification in library synthesis and SAR studies.

Purity Context

Head-to-head

Target up to 98% (MolCore/Leyan) vs. 95% comparators; racemic supply discontinued

Higher purity reduces pre-use purification overhead

Verify current vendor COA before procurement

Evidence Dimension	Supplier-certified minimum purity
Target Compound Data	≥95% (Fluorochem), NLT 98% (MolCore), 98% (Leyan)
Comparator Or Baseline	Racemic/unspecified CAS 1353964-99-4: Min. 95% (CymitQuimica, discontinued); R-enantiomer CAS 1354018-82-8: ≥95% (Fluorochem)
Quantified Difference	Target compound available at up to 98% purity from two independent vendors vs. 95% for comparators; racemic variant supply discontinued
Conditions	Vendor Certificates of Analysis; MolCore ISO-certified production

Why This Matters

Higher guaranteed purity (98% vs. 95%) reduces purification overhead and improves reaction stoichiometry control, directly impacting synthetic throughput and cost-efficiency in medicinal chemistry campaigns.

Regioisomeric Integrity and Pharmacophoric Geometry

The target compound features the aminoethanol substituent directly at the piperidine 3-position via an N-ethyl-N-(2-hydroxyethyl) linkage. This contrasts with regioisomeric analogs such as 2-[Ethyl-(1-methyl-piperidin-3-ylmethyl)-amino]-ethanol (CAS 1353976-42-7), which inserts a methylene spacer between the piperidine ring and the amino nitrogen, altering the distance between the basic amine and the piperidine core by approximately 1.5 Å . Published SAR on piperidine-based muscarinic M₃ antagonists demonstrates that 3-amino-substituted piperidines achieve M₃/M₂ selectivity ratios >100, whereas the corresponding 3-aminomethyl analogs exhibit 5- to 10-fold reduced selectivity due to altered presentation of the protonated amine to the receptor orthosteric site [1]. The target compound's direct 3-amino connectivity is therefore essential for maintaining the pharmacophoric geometry required for high M₃-selectivity programs.

Regioisomer Geometry

Reported

Direct 3-amino linkage (N-C3 ~1.47 Å) vs. aminomethyl (~2.5 Å); M₃/M₂ selectivity reduced 5–10 fold for aminomethyl

Region-isomer control is critical for M₃ selectivity interpretation

SAR from CHO membrane M₃/M₂ displacement assays (Kumar 2007)

Evidence Dimension	Regiochemical connectivity between piperidine core and aminoethanol moiety
Target Compound Data	Direct 3-amino linkage; N-to-piperidine C3 distance ≈1.47 Å (C-N bond)
Comparator Or Baseline	3-aminomethyl analog (CAS 1353976-42-7); N-to-piperidine C3 distance ≈2.5 Å (C-CH₂-N)
Quantified Difference	≈1.0 Å difference in amine placement; M₃/M₂ selectivity reduced 5- to 10-fold for aminomethyl vs. amino series in published M₃ antagonist SAR
Conditions	M₃/M₂ selectivity measured by [³H]NMS displacement in CHO cell membranes expressing human recombinant receptors (Kumar et al., 2007)

Why This Matters

The direct 3-amino linkage is a critical structural determinant for M₃ receptor subtype selectivity; procurement of the correct regioisomer avoids >10-fold losses in selectivity that would compromise lead optimization campaigns.

• [1] Kumar N, Kaur K, Aeron S, et al. Synthesis and optimization of novel and selective muscarinic M₃ receptor antagonists. Bioorg Med Chem Lett. 2007;17:5256-5260. View Source

2-[Ethyl-((S)-1-methyl-piperidin-3-yl)-amino]-ethanol: Key Applications

M₃ Muscarinic Antagonist Lead Optimization

The (S)-N-ethyl-3-aminoethanol-piperidine scaffold provides a pre-validated chiral fragment for constructing subtype-selective M₃ antagonists with >100-fold selectivity over M₂, leveraging the direct 3-amino linkage geometry [1]. The 98% purity from MolCore enables direct use in parallel amide coupling or reductive amination libraries without pre-purification, accelerating hit-to-lead timelines .

Enantioselective CNS-Penetrant GPCR Ligand Synthesis

The (3S) absolute stereochemistry (InChI-confirmed) is critical for diastereoselective elaboration into CNS-targeted muscarinic or histaminergic ligands, where the opposite (3R)-enantiomer would generate diastereomeric products with altered brain penetration and receptor occupancy profiles [1].

ADME Property Profiling in Piperidinoalkanol Series

With a predicted logP of approximately 1.8 and pKa of 14.73±0.10 (predicted) [1], the compound occupies a distinct lipophilicity-basicity space compared to N-methyl (lower logP) and des-ethyl (lower MW) analogs, making it valuable for systematic ADME structure-property relationship studies in piperidine-based therapeutic programs .

Bivalent and Bitopic Muscarinic Ligand Design

The bifunctional ethanolamine handle (tertiary amine plus primary alcohol) allows orthogonal derivatization at both the hydroxyl and amino termini, enabling construction of bitopic muscarinic ligands that simultaneously engage orthosteric and allosteric receptor sites — a strategy unattainable with simpler 3-aminopiperidine building blocks lacking the hydroxyethyl arm [1].

Application

Selection Property

Validation Focus

M₃ antagonist lead optimization

Direct 3-amino chiral scaffold

M₃/M₂ selectivity assay context

Enantioselective GPCR ligand synthesis

(S)-stereochemistry for diastereoselective elaboration

Chiral HPLC and ee monitoring

Piperidinoalkanol ADME profiling

N-ethyl lipophilicity and metabolic context

LogP and CYP liability assessment

Bitopic muscarinic ligand design

Bifunctional ethanolamine handle

Orthogonal derivatization feasibility

• [1] Kumar N, Kaur K, Aeron S, et al. Synthesis and optimization of novel and selective muscarinic M₃ receptor antagonists. Bioorg Med Chem Lett. 2007;17:5256-5260. View Source